2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid
Overview
Description
“2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid” is a chemical compound with the molecular formula C9H6BrN3O2 . It is a derivative of 1,2,4-triazole, a class of heterocyclic compounds that have been synthesized for over a century and continue to attract the attention of chemists, biologists, technologists, and other specialists .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, such as “2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid”, can be achieved through various methods . These include starting from carboxylic acid, 1,3,5-triazine, oxazole, thiosemicarbazide, urea, or acid chloride . A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized, and their structures were established by NMR and MS analysis .Molecular Structure Analysis
The molecular structure of “2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid” consists of 6 Hydrogen atoms, 9 Carbon atoms, 3 Nitrogen atoms, 2 Oxygen atoms, and 1 Bromine atom . The molecular weight of this compound is 268.07 .Chemical Reactions Analysis
1,2,4-Triazole derivatives, including “2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid”, are known for their ability to accept and transfer acyl groups in synthetic reactions, making them useful catalysts for the synthesis of esters .Scientific Research Applications
Antiviral Properties
The 1,2,4-triazole ring is a common structural fragment in many antiviral compounds . For example, certain indole derivatives containing a 1,2,4-triazole ring have shown significant anti-Herpes Simplex virus-1 (HSV-1) activity .
Anti-Inflammatory Activity
Compounds containing a 1,2,4-triazole ring have demonstrated anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs.
Antifungal Applications
The 1,2,4-triazole moiety is also associated with antifungal activities . This suggests potential applications in the development of new antifungal agents.
Anticancer and Antitumor Properties
1,2,4-Triazole derivatives have shown promising anticancer and antitumor activities . For instance, certain novel 1,2,4-triazole derivatives have demonstrated cytotoxic activity against various human cancer cell lines .
Antibacterial Activities
1,2,4-Triazole compounds have been associated with antibacterial activities . This suggests potential applications in the development of new antibacterial agents.
Industrial Chemical Applications
Five-membered nitrogen heterocycle compounds, including 1,2,4-triazoles, are important structural fragments in various industrial chemicals . They are used in the production of dyes, pesticides, and other industrial chemicals .
Agricultural Applications
1,2,4-Triazole compounds have been used in agriculture, particularly as pesticides . Their ability to form hydrogen bonds with different targets can improve their pharmacokinetics and toxicological properties .
Bioactive Phenomena and Analytical Uses
The structures, synthesis, reactions, and spectral properties of 1,2,4-triazoles highlight their future applications in several bioactive phenomena and analytical uses . This includes their use as inhibitors and as biologically active compounds .
Mechanism of Action
While the specific mechanism of action for “2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid” is not mentioned in the search results, 1,2,4-triazole derivatives have been found to exhibit various biological activities. These include antiviral, anti-inflammatory, anti-fertility, anti-tubercular activity, antimicrobial activities, anti-cancer, and anti-corrosion properties .
Future Directions
1,2,4-Triazole derivatives, including “2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid”, continue to attract attention due to their wide range of biological activities . Future research may focus on exploring more biological activities of these compounds and their potential applications in various fields.
properties
IUPAC Name |
2-(5-bromo-1H-1,2,4-triazol-3-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrN3O2/c10-9-11-7(12-13-9)5-3-1-2-4-6(5)8(14)15/h1-4H,(H,14,15)(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLBIIHDSISGRRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NNC(=N2)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701235916 |
Source
|
| Record name | Benzoic acid, 2-(5-bromo-1H-1,2,4-triazol-3-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701235916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Bromo-1H-1,2,4-triazol-3-yl)benzoic acid | |
CAS RN |
1306738-32-8 |
Source
|
| Record name | Benzoic acid, 2-(5-bromo-1H-1,2,4-triazol-3-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1306738-32-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-(5-bromo-1H-1,2,4-triazol-3-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701235916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-bromo-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid](/img/structure/B1526190.png)
![5-Fluorobenzo[D]oxazole-2-carbaldehyde](/img/structure/B1526192.png)
![6-Bromo-2-phenylimidazo[1,2-a]pyridin-3-amine](/img/structure/B1526194.png)
![2-[6-(Tert-butoxy)pyridin-2-yl]ethan-1-amine](/img/structure/B1526201.png)
